Cas no 2228520-58-7 (2-(3-phenyl-1H-pyrazol-4-yl)ethane-1-sulfonyl fluoride)

• Product Name: 2-(3-phenyl-1H-pyrazol-4-yl)ethane-1-sulfonyl fluoride
• CAS No: 2228520-58-7
• MF: C₁₁H₁₁FN₂O₂S
• MW: 254.280644655228
• CID: 6521334
• PubChem ID: 165869418
• Update Time: 2025-07-19

2-(3-phenyl-1H-pyrazol-4-yl)ethane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2-(3-phenyl-1H-pyrazol-4-yl)ethane-1-sulfonyl fluoride
• EN300-1862656
• 2228520-58-7

• Inchi： 1S/C11H11FN2O2S/c12-17(15,16)7-6-10-8-13-14-11(10)9-4-2-1-3-5-9/h1-5,8H,6-7H2,(H,13,14)
• InChI Key： JCSIZLZMQNWVGG-UHFFFAOYSA-N
• SMILES： S(CCC1C=NNC=1C1C=CC=CC=1)(=O)(=O)F

Computed Properties

• Exact Mass: 254.05252693g/mol
• Monoisotopic Mass: 254.05252693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 71.2Ų

Additional information on 2-(3-phenyl-1H-pyrazol-4-yl)ethane-1-sulfonyl fluoride

Introduction to 2-(3-phenyl-1H-pyrazol-4-yl)ethane-1-sulfonyl fluoride (CAS No. 2228520-58-7)

2-(3-phenyl-1H-pyrazol-4-yl)ethane-1-sulfonyl fluoride, identified by the chemical identifier CAS No. 2228520-58-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the class of sulfonyl fluorides, which are widely recognized for their versatile reactivity and utility in synthetic transformations. The presence of a pyrazole moiety in its structure further enhances its potential as a building block for the development of novel bioactive molecules.

The sulfonyl fluoride functional group is particularly noteworthy due to its ability to participate in nucleophilic substitution reactions, making it a valuable intermediate in the synthesis of sulfonamides, a class of compounds with well-documented pharmacological properties. The 3-phenylpyrazole component introduces aromaticity and potential electronic effects that can modulate the biological activity of derivatives derived from this scaffold. This combination of structural features positions 2-(3-phenyl-1H-pyrazol-4-yl)ethane-1-sulfonyl fluoride as a promising candidate for further exploration in drug discovery initiatives.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in the design of therapeutic agents. Pyrazole derivatives, in particular, have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The introduction of a sulfonyl fluoride group into such structures can enhance binding affinity and metabolic stability, which are critical factors in drug development. The compound 2-(3-phenyl-1H-pyrazol-4-yl)ethane-1-sulfonyl fluoride exemplifies how modifications at specific positions can yield molecules with tailored biological profiles.

In the context of modern drug design, computational methods and high-throughput screening have become indispensable tools for identifying lead compounds. The structural features of 2-(3-phenyl-1H-pyrazol-4-yl)ethane-1-sulfonyl fluoride make it an attractive candidate for virtual screening campaigns aimed at identifying inhibitors or modulators of key biological targets. Its ability to engage with protein binding pockets through both hydrophobic and polar interactions suggests potential applications in treating a wide range of diseases.

The synthesis of 2-(3-phenyl-1H-pyrazol-4-yl)ethane-1-sulfonyl fluoride involves multi-step organic transformations that highlight the synthetic prowess required in medicinal chemistry research. Key steps typically include the preparation of the pyrazole derivative, followed by sulfonylation and fluorination processes. The choice of reagents and conditions is crucial to achieving high yields and purity, which are essential for subsequent biological evaluation. Recent methodologies have focused on greener approaches, minimizing waste and improving atom economy to align with sustainable chemistry principles.

Once synthesized, the compound is subjected to rigorous characterization using spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These analyses confirm its molecular structure and provide insights into its conformational preferences. Additionally, computational studies, including molecular dynamics simulations and quantum mechanical calculations, are employed to predict its behavior in biological systems. Such efforts are critical for understanding how the compound interacts with target proteins and nucleic acids.

The biological evaluation of 2-(3-phenyl-1H-pyrazol-4-yl)ethane-1-sulfonyl fluoride involves testing its activity against various disease-relevant targets. Initial assays may focus on assessing its ability to inhibit enzymes or receptors implicated in cancer, inflammation, or infectious diseases. Positive results from these screens would warrant further investigation into its mechanism of action and potential therapeutic applications. Collaborative efforts between synthetic chemists and biologists are essential to translating promising chemical entities into viable drug candidates.

One notable aspect of this compound is its potential as a tool compound for biochemical studies. Sulfonyl fluorides are known to be excellent electrophiles that can be used to probe protein binding sites through covalent capture strategies. By incorporating 2-(3-phenyl-1H-pyrazol-4-yl)ethane-1-sulfonyl fluoride into probes or inhibitors, researchers can gain detailed information about target protein structure and function. Such insights are invaluable for designing more effective drugs with improved selectivity and reduced side effects.

The pharmaceutical industry continues to invest heavily in developing new therapeutic agents based on heterocyclic scaffolds like pyrazole. The unique combination of structural features in 2-(3-phenyl-1H-pyrazol-4-yilethane - 1 - sulfonyl fluoride) makes it a compelling candidate for further development. As research progresses, additional derivatives may be synthesized to optimize potency, selectivity, and pharmacokinetic properties. The integration of cutting-edge technologies such as artificial intelligence (AI) in drug discovery is also expected to accelerate the identification of novel applications for this compound.

In conclusion, 2-(3 - phenyl - 1 H - pyrazol - 4 - yl ) ethane - 1 - sulfony l fluo ride ( CAS No . 2228520 - 58 - 7 ) represents a significant advancement in medicinal chemistry with potential implications for human health . Its unique structural attributes , coupled with recent advancements in synthetic methodologies and computational biology , position it as a valuable asset in ongoing drug development efforts . Continued research into this compound is likely to yield novel therapeutic agents that address unmet medical needs.